2-Methyl-3-nitro-5-(trifluoromethyl)pyridine
Cat. No. B109863
M. Wt: 206.12 g/mol
InChI Key: AFPQEILWSILMKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[CH3:1][c:2]1[n:3][cH:4][c:5]([C:11]([F:12])([F:13])[F:14])[cH:6][c:7]1[N+:8]([O-:9])=[O:10]>>[CH3:1][c:2]1[n:3][cH:4][c:5]([C:11]([F:12])([F:13])[F:14])[cH:6][c:7]1[NH2:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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Cc1ncc(C(F)(F)F)cc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ncc(C(F)(F)F)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
